Cas no 100117-48-4 (Benzenebutanoic acid, 4-acetyl-)
100117-48-4 structure
Product Name:Benzenebutanoic acid, 4-acetyl-
CAS No:100117-48-4
MF:C12H14O3
MW:206.237763881683
CID:1125028
PubChem ID:885285
Update Time:2025-04-20
Benzenebutanoic acid, 4-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, 4-acetyl-
- 4-(4-acetylphenyl)butanoic acid
- MLS000111343
- DTXSID60358296
- AKOS003652241
- HMS2392B22
- SR-01000239173
- SR-01000239173-1
- DA-16572
- SMR000107267
- 100117-48-4
- SCHEMBL82223
- CHEMBL1431660
- STL384399
-
- Inchi: 1S/C12H14O3/c1-9(13)11-7-5-10(6-8-11)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
- InChI Key: BLKZSCZBOQMBKO-UHFFFAOYSA-N
- SMILES: OC(CCCC1C=CC(C(C)=O)=CC=1)=O
Computed Properties
- Exact Mass: 206.09432
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzenebutanoic acid, 4-acetyl- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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